Cas no 88109-06-2 ((S)-3-(Tritylamino)oxetan-2-one)

(S)-3-(Tritylamino)oxetan-2-one is a chiral oxetanone derivative featuring a trityl-protected amino group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its rigid oxetane ring enhances metabolic stability, while the trityl group provides steric protection for selective deprotection strategies. This compound is particularly useful in the synthesis of β-amino acids, peptidomimetics, and other bioactive molecules requiring stereochemical precision. The (S)-configuration ensures enantioselective reactivity, critical for asymmetric synthesis. Its stability under a range of conditions allows for versatile use in multi-step reactions. Researchers favor this compound for its predictable reactivity and compatibility with common protecting group manipulations.
(S)-3-(Tritylamino)oxetan-2-one structure
88109-06-2 structure
Product Name:(S)-3-(Tritylamino)oxetan-2-one
CAS No:88109-06-2
MF:C22H19NO2
MW:329.391765832901
MDL:MFCD00270148
CID:720860
PubChem ID:10892835
Update Time:2025-10-19

(S)-3-(Tritylamino)oxetan-2-one Chemical and Physical Properties

Names and Identifiers

    • (S)-3-(Tritylamino)oxetan-2-one
    • (3S)-3-(tritylamino)oxetan-2-one
    • 2-Oxetanone,3-[(triphenylmethyl)amino]-, (3S)-
    • N-TRITYL-L-SERINE LACTONE
    • N-Trityl-L-serin-lacton
    • (3S)-3-[(Triphenylmethyl)amino]-2-oxetanone (ACI)
    • 2-Oxetanone, 3-[(triphenylmethyl)amino]-, (S)- (9CI)
    • AC7067
    • SCHEMBL17471773
    • DA-69251
    • AKOS015902527
    • 88109-06-2
    • N-Trityl-L-serine lactone, >=98.0% (sum of enantiomers, TLC)
    • DTXSID60447452
    • CS-0201879
    • (S)-3-(Tritylamino)-2-oxetanone
    • (3S)-3-[(TRIPHENYLMETHYL)AMINO]OXETAN-2-ONE
    • HY-W142095
    • MDL: MFCD00270148
    • Inchi: 1S/C22H19NO2/c24-21-20(16-25-21)23-22(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,20,23H,16H2/t20-/m0/s1
    • InChI Key: WKOYUOGPQDPOFV-FQEVSTJZSA-N
    • SMILES: C(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)N[C@H]1COC1=O

Computed Properties

  • Exact Mass: 329.14200
  • Monoisotopic Mass: 329.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.22
  • Melting Point: 191-196 °C (dec.)
  • Boiling Point: 489.5 ℃at 760 mmHg
  • Flash Point: 249.8ºC
  • Refractive Index: 1.652
  • PSA: 38.33000
  • LogP: 3.88440

(S)-3-(Tritylamino)oxetan-2-one Security Information

  • WGK Germany:3
  • FLUKA BRAND F CODES:9-21
  • Storage Condition:Sealed in dry,2-8°C

(S)-3-(Tritylamino)oxetan-2-one Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(S)-3-(Tritylamino)oxetan-2-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Methyl 2-[(dimethylamino)carbonyl]diazenecarboxylate Solvents: Tetrahydrofuran ;  rt; 2 h, rt
Reference
Nonsymmetrical Azocarbonamide Carboxylates as Effective Mitsunobu Reagents
Furkert, Daniel P.; Breitenbach, Benjamin; Juen, Ludovic; Sroka, Ina; Pantin, Mathilde; et al, European Journal of Organic Chemistry, 2014, 2014(35), 7806-7809

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine ,  BOP reagent Solvents: Dichloromethane
Reference
Reaction of N-trityl amino acids with BOP: efficient synthesis of t-butyl esters as well as N-trityl serine- and threonine-β-lactones
Sliedregt, Karen M.; Schouten, Arie; Kroon, Jan; Liskamp, Rob M. J., Tetrahedron Letters, 1996, 37(24), 4237-4240

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine ,  BOP reagent Solvents: Dichloromethane ;  15 min, rt; 1 h, rt
1.2 Reagents: Water ;  20 min, rt
Reference
Synthesis and characterization of α-amino acid-containing polyester: poly[(ε-caprolactone)-co-(serine lactone)]
Wei, Ying; Li, Xiaoyuan; Jing, Xiabin; Chen, Xuesi; Huang, Yubin, Polymer International, 2013, 62(3), 454-462

Production Method 4

Reaction Conditions
1.1 Reagents: Triethylamine ,  BOP reagent Solvents: Dichloromethane ;  15 min, rt; 1 h, rt
1.2 Solvents: Water ;  20 min, rt
Reference
Synthesis of epi-Oxetin via a Serine-Derived 2-Methyleneoxetane
Blauvelt, Marisa L.; Howell, Amy R., Journal of Organic Chemistry, 2008, 73(2), 517-521

Production Method 5

Reaction Conditions
1.1 Reagents: Triethylamine ,  BOP reagent Solvents: Dichloromethane ;  15 min, rt; 1 h, rt
1.2 Solvents: Water ;  20 h, rt
Reference
Preparation of poly(serine ester)s by ring-opening polymerization of N-trityl serine lactone under catalysis of ZnEt2
Wei, Ying; Li, Xiao-yuan; Jing, Xia-bin; Chen, Xue-si; Huang, Yu-bin, Chemical Research in Chinese Universities, 2013, 29(1), 177-182

(S)-3-(Tritylamino)oxetan-2-one Raw materials

(S)-3-(Tritylamino)oxetan-2-one Preparation Products

(S)-3-(Tritylamino)oxetan-2-one Related Literature

Additional information on (S)-3-(Tritylamino)oxetan-2-one

(S)-3-(Tritylamino)oxetan-2-one (CAS No. 88109-06-2): A Comprehensive Overview

(S)-3-(Tritylamino)oxetan-2-one (CAS No. 88109-06-2) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique oxetane ring and tritylamine functional group, has been extensively studied for its potential applications in the development of novel pharmaceuticals and as a synthetic intermediate.

The oxetane ring, a four-membered cyclic ether, is known for its high reactivity and ability to participate in various chemical transformations. The presence of the tritylamine group, which is a bulky aromatic amine, imparts additional stability and reactivity to the molecule, making it an attractive building block for complex molecule synthesis.

Recent research has highlighted the importance of (S)-3-(Tritylamino)oxetan-2-one in the synthesis of bioactive compounds. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can serve as a key intermediate in the preparation of chiral drugs with therapeutic potential. The chiral nature of the compound ensures that it can be selectively incorporated into target molecules, enhancing their biological activity and reducing side effects.

In the context of medicinal chemistry, (S)-3-(Tritylamino)oxetan-2-one has been explored for its role in the development of central nervous system (CNS) drugs. The oxetane ring's ability to cross the blood-brain barrier and the tritylamine group's influence on receptor binding make this compound a valuable candidate for designing drugs that target neurological disorders such as Alzheimer's disease and Parkinson's disease.

Moreover, (S)-3-(Tritylamino)oxetan-2-one has shown promise in the field of cancer research. A study published in Cancer Research reported that derivatives of this compound exhibit potent anti-tumor activity by selectively inhibiting specific enzymes involved in cancer cell proliferation. This finding opens up new avenues for the development of targeted cancer therapies with improved efficacy and reduced toxicity.

The synthetic versatility of (S)-3-(Tritylamino)oxetan-2-one is another factor contributing to its significance. Researchers have developed various synthetic routes to access this compound, including enantioselective catalytic methods and asymmetric synthesis techniques. These methods not only improve the yield and purity of the product but also allow for the preparation of other related compounds with similar structural features.

In addition to its applications in drug development, (S)-3-(Tritylamino)oxetan-2-one has been investigated for its use in materials science. The unique combination of its oxetane ring and tritylamine group makes it suitable for applications in polymer science, where it can be used to create novel materials with enhanced mechanical properties and biocompatibility.

The safety profile of (S)-3-(Tritylamino)oxetan-2-one is also an important consideration. Extensive toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, (S)-3-(Tritylamino)oxetan-2-one (CAS No. 88109-06-2) is a versatile and promising compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and chiral nature make it an invaluable tool for researchers working on the development of novel pharmaceuticals and advanced materials. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific disciplines.

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